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Compound of Interest

Compound Name:
Manganese pentacarbonyl

bromide

Cat. No.: B083175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for handling and

utilizing the air-sensitive organometallic complex, pentacarbonylbromomanganese(I)

(Mn(CO)₅Br), in chemical synthesis. Mn(CO)₅Br is a versatile precursor for a variety of

manganese complexes and finds applications in catalysis and as a CO-releasing molecule.[1]

Its sensitivity to air and light necessitates the use of specialized techniques to ensure

successful and reproducible experimental outcomes.

Properties and Handling of Mn(CO)₅Br
1.1. Physical and Chemical Properties
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Property Value Reference

Formula C₅BrMnO₅ [1]

Molecular Weight 274.89 g/mol [1]

Appearance
Bright orange to yellow

crystalline solid
[1]

Solubility
Soluble in many organic

solvents
[1]

Air and Light Sensitivity
Decomposes in the presence

of air and light.
[1]

Storage

Store under an inert

atmosphere (e.g., argon or

nitrogen) at 0-6°C in a light-

proof container.

[1]

1.2. Safety Precautions

Mn(CO)₅Br is harmful if swallowed, inhaled, or in contact with skin. It is crucial to handle this

compound in a well-ventilated fume hood or within a glovebox. Personal protective equipment

(PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

Experimental Setups for Air-Sensitive Reactions
Reactions involving Mn(CO)₅Br must be conducted under an inert atmosphere to prevent

decomposition. The two primary methods for achieving this are the use of a Schlenk line or a

glovebox.

2.1. Schlenk Line Technique

A Schlenk line is a dual-manifold glass apparatus that provides a vacuum and a source of

purified inert gas (typically argon or nitrogen).[2][3] This setup allows for the manipulation of air-

sensitive compounds in Schlenk flasks, which are round-bottom flasks equipped with a sidearm

and a stopcock.
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2.2. Glovebox Technique

A glovebox is a sealed container filled with a high-purity inert gas, allowing for the direct

manipulation of air-sensitive compounds.[4][5] The atmosphere within a glovebox is

continuously circulated through a purification system to remove oxygen and moisture to parts-

per-million (ppm) levels.[4][5]

Experimental Protocols
The following are detailed protocols for common reactions involving Mn(CO)₅Br.

3.1. Ligand Substitution Reaction: Synthesis of fac-[MnBr(CO)₃(bpy)]

This protocol describes the synthesis of a facial tricarbonyl manganese complex via the

substitution of two carbonyl ligands from Mn(CO)₅Br with a bidentate α-diimine ligand, 2,2'-

bipyridine (bpy).

Materials:

Pentacarbonylbromomanganese(I) (Mn(CO)₅Br)

2,2'-Bipyridine (bpy)

Anhydrous, degassed dichloromethane (CH₂Cl₂)

Anhydrous diethyl ether (Et₂O)

Schlenk flasks and other standard Schlenk line glassware

Magnetic stirrer and stir bars

Cannula for liquid transfer

Inert gas (argon or nitrogen) source

Procedure (using a Schlenk line):
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Preparation of Glassware: All glassware must be thoroughly dried in an oven at >120°C

overnight and allowed to cool under vacuum on the Schlenk line.

Reaction Setup:

In a 100 mL Schlenk flask equipped with a magnetic stir bar, add Mn(CO)₅Br (e.g., 100

mg, 0.36 mmol).

In a separate 50 mL Schlenk flask, add 2,2'-bipyridine (e.g., 57 mg, 0.36 mmol).

Seal both flasks with rubber septa and connect them to the Schlenk line.

Evacuate and backfill each flask with inert gas three times to ensure an inert atmosphere.

Addition of Solvent and Reagent:

Under a positive pressure of inert gas, add anhydrous, degassed CH₂Cl₂ (e.g., 25 mL) to

the flask containing Mn(CO)₅Br via a cannula or a gas-tight syringe. Stir the resulting

orange solution.

Dissolve the 2,2'-bipyridine in a minimal amount of anhydrous, degassed CH₂Cl₂ and

transfer this solution to the Mn(CO)₅Br solution via cannula.

Reaction:

Stir the reaction mixture at room temperature for 18-24 hours. The reaction should be

protected from light by wrapping the flask in aluminum foil. The color of the solution will

typically change from orange to yellow.

Workup and Isolation:

Remove the solvent under reduced pressure on the Schlenk line to obtain a solid residue.

Under a positive flow of inert gas, add anhydrous diethyl ether to the residue to precipitate

the product.

Isolate the yellow solid product by filtration under inert atmosphere using a Schlenk filter

stick or by cannula filtration.
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Wash the product with small portions of cold diethyl ether.

Dry the product under vacuum.

Expected Yield: ~80-90%

Characterization Data:

Compound Formula Yield (%)
FTIR ν(CO)
(cm⁻¹)

UV-Vis λₘₐₓ
(nm) (ε,
M⁻¹cm⁻¹)

fac-

[MnBr(CO)₃(bpy)

]

C₁₃H₈BrN₂O₃Mn 85 2028, 1925
430 (2350), 260

(37600)

fac-

[MnBr(CO)₃(phe

n)]

C₁₅H₈BrN₂O₃Mn 53 2021, 1941

430 (3770), 380

(3680), 270

(41150)

3.2. Reaction with a Nucleophile: Synthesis of an Alkyl Manganese Carbonyl (Illustrative

Protocol)

This protocol outlines a general procedure for the reaction of Mn(CO)₅Br with a Grignard

reagent. Note that this reaction may result in low yields due to side reactions, such as the

formation of Mn₂(CO)₁₀.[1]

Materials:

Pentacarbonylbromomanganese(I) (Mn(CO)₅Br)

Grignard reagent (e.g., Phenylmagnesium bromide solution in THF)

Anhydrous, degassed tetrahydrofuran (THF)

Schlenk flasks and other standard Schlenk line glassware

Low-temperature bath (e.g., dry ice/acetone)
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Magnetic stirrer and stir bars

Gas-tight syringe for reagent addition

Procedure (using a Schlenk line):

Preparation of Glassware: Ensure all glassware is rigorously dried and rendered inert as

described in Protocol 3.1.

Reaction Setup:

Add Mn(CO)₅Br to a Schlenk flask with a stir bar and place it under an inert atmosphere.

Dissolve the Mn(CO)₅Br in anhydrous, degassed THF.

Cool the solution to -78°C using a dry ice/acetone bath.

Addition of Grignard Reagent:

Slowly add the Grignard reagent solution dropwise to the cold Mn(CO)₅Br solution via a

gas-tight syringe over a period of 30 minutes with vigorous stirring.

Reaction:

Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-

4 hours.

Workup:

The workup procedure will depend on the stability of the resulting alkyl/aryl manganese

complex and may involve quenching the reaction with a proton source, followed by

extraction and purification by chromatography under an inert atmosphere.

3.3. Photochemical Reaction: [2+2+2] Cycloaddition of Triynes

Mn(CO)₅Br can be used as a precatalyst for the photochemical [2+2+2] cycloaddition of triynes.

This reaction is typically carried out in a specialized photochemical reactor.
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Materials:

Pentacarbonylbromomanganese(I) (Mn(CO)₅Br)

Triyne substrate

Anhydrous, degassed solvent (e.g., THF or toluene)

Photochemical reactor equipped with a suitable light source (e.g., 450 nm LED)

Schlenk tube or other suitable reaction vessel for the photoreactor

Procedure:

Preparation of Reaction Mixture (in a glovebox or on a Schlenk line):

In a Schlenk tube, dissolve the triyne substrate in the chosen anhydrous, degassed

solvent.

Add a catalytic amount of Mn(CO)₅Br (e.g., 1-5 mol%).

Seal the Schlenk tube with a screw cap containing a Teflon-lined septum.

Photochemical Reaction:

Place the sealed reaction tube in the photochemical reactor.

Irradiate the reaction mixture with the 450 nm light source while maintaining a constant

temperature (e.g., 30-80°C) and stirring for the required reaction time (typically several

hours).

Workup and Analysis:

After the reaction is complete, remove the solvent under reduced pressure.

The crude product can then be purified by column chromatography on silica gel.

Analyze the product by standard techniques (NMR, mass spectrometry).
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Visualizing Experimental Workflows
Diagram 1: General Workflow for Air-Sensitive Reactions using a Schlenk Line

Preparation Reaction Workup

Dry Glassware
(Oven) Assemble Apparatus Evacuate & Backfill

(3 cycles)
Add Reagents

(Cannula/Syringe)
Run Reaction

(Stirring, Temp Control)
Solvent Removal

(Vacuum)
Purification

(Filtration/Chromatography) Product Isolation

Click to download full resolution via product page

Caption: Schlenk line workflow for air-sensitive synthesis.

Diagram 2: Logical Flow for Glovebox Operations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b083175?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/pdf/10.1021/acs.accounts.2c00470
https://pmc.ncbi.nlm.nih.gov/articles/PMC4978425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4978425/
https://www.researchgate.net/figure/Spectroscopic-data-for-the-MnCO-Br-derivatives_tbl1_256261362
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412560/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412560/
https://pubs.acs.org/doi/10.1021/acs.accounts.2c00470
https://www.benchchem.com/product/b083175#experimental-setup-for-reactions-with-air-sensitive-mn-co-5br
https://www.benchchem.com/product/b083175#experimental-setup-for-reactions-with-air-sensitive-mn-co-5br
https://www.benchchem.com/product/b083175#experimental-setup-for-reactions-with-air-sensitive-mn-co-5br
https://www.benchchem.com/product/b083175#experimental-setup-for-reactions-with-air-sensitive-mn-co-5br
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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